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Compound of Interest

Compound Name: Tataramide B

Cat. No.: B206653

Despite its classification as a novel lignan compound, Tataramide B remains a molecule of
significant obscurity within the scientific community. A comprehensive review of available
scientific literature and chemical databases reveals a notable absence of in-depth research on
its biological activities, mechanism of action, and potential therapeutic applications. Currently,
information on Tataramide B is largely confined to its chemical identity and its origin as a
natural product isolated from the plant Datura stramonium.[1]

This technical guide aims to consolidate the limited existing information on Tataramide B and
highlight the significant knowledge gaps that present opportunities for future research.

Chemical and Physical Properties

Tataramide B is identified by the CAS number 187655-56-7.[1][2] It is classified as a lignan, a
large group of polyphenolic compounds found in plants.[1][3] The molecular formula for
Tataramide B is C3sH36N20s, and it has a molecular weight of 624.69 g/mol . It is described as
a powder and is soluble in solvents such as chloroform, dichloromethane, ethyl acetate,
DMSO, and acetone.

Table 1: Physicochemical Properties of Tataramide B

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b206653?utm_src=pdf-interest
https://www.benchchem.com/product/b206653?utm_src=pdf-body
https://www.benchchem.com/product/b206653?utm_src=pdf-body
https://www.chemfaces.com/natural/Tataramide-B-CFN94003.html
https://www.benchchem.com/product/b206653?utm_src=pdf-body
https://www.benchchem.com/product/b206653?utm_src=pdf-body
https://www.chemfaces.com/natural/Tataramide-B-CFN94003.html
https://www.chemfarms.com/Tataramide_B
https://www.chemfaces.com/natural/Tataramide-B-CFN94003.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9476723/
https://www.benchchem.com/product/b206653?utm_src=pdf-body
https://www.benchchem.com/product/b206653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b206653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 187655-56-7

Molecular Formula C36H36N20s

Molecular Weight 624.69 g/mol

Compound Type Lignan

Physical Description Powder

Source Datura stramonium

Source: Datura stramonium

Tataramide B is isolated from Datura stramonium, a plant belonging to the Solanaceae family.
Datura stramonium, commonly known as jimsonweed, thorn apple, or devil's snare, has a long
history in traditional medicine for its medicinal and psychoactive properties.

The plant is rich in a variety of phytochemicals, with the most well-studied being the tropane
alkaloids, particularly atropine and scopolamine. These alkaloids are known for their
anticholinergic effects and are responsible for many of the plant's pharmacological and
toxicological properties. While the alkaloid content of Datura stramonium has been extensively
investigated, the presence and biological activities of its lignan constituents, such as
Tataramide B, are not well-documented in the available scientific literature.

Biological Activity and Mechanism of Action: A
Knowledge Vacuum

A thorough search of scientific databases reveals no published studies detailing the biological
activity or mechanism of action of Tataramide B. Consequently, there is no quantitative data,
such as IC50 or EC50 values, to present. Furthermore, no information is available regarding its
potential signaling pathways or molecular targets.

This lack of data prevents the creation of diagrams for signaling pathways or experimental
workflows as requested. The scientific community has yet to investigate the pharmacological
potential of this specific lignan.
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Experimental Protocols: Uncharted Territory

As there are no published experimental studies on Tataramide B, it is not possible to provide
detailed methodologies for its investigation. Future research would necessitate the
development and validation of various protocols, including:

« Isolation and Purification: Establishing a standardized protocol for the efficient extraction and
purification of Tataramide B from Datura stramonium.

« In vitro Assays: Designing and implementing a range of in vitro assays to screen for potential
biological activities, such as anticancer, anti-inflammatory, antioxidant, or antimicrobial
effects.

o Mechanism of Action Studies: Employing molecular and cellular biology techniques to
identify the molecular targets and signaling pathways modulated by Tataramide B.

 Invivo Studies: If promising in vitro activity is observed, developing animal models to
evaluate the efficacy, pharmacokinetics, and safety of Tataramide B.

The logical workflow for initiating research on Tataramide B would follow a standard drug
discovery pipeline, as illustrated below.

Compound Acquisition & Characterization

Isolation & Purification
from Datura stramonium

In vitro Screening
(e.g., cytotoxicity, anti-inflammatory assays)

Click to download full resolution via product page

Figure 1. A proposed high-level workflow for the initial investigation of Tataramide B.

Future Directions and Conclusion
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The current state of knowledge on Tataramide B is rudimentary, presenting a clear opportunity
for natural product chemists, pharmacologists, and drug discovery scientists. The initial steps
for future research should focus on the systematic evaluation of its biological properties. Given
the diverse pharmacological activities of other lignans, exploring the potential of Tataramide B
in areas such as oncology, inflammation, and infectious diseases could be a fruitful avenue of
investigation.

In conclusion, Tataramide B is a novel lignan compound that, despite its identification, remains
a scientific enigma. The lack of data on its biological effects underscores the vast untapped
potential of natural products. This guide serves as a call to the research community to
undertake the necessary studies to elucidate the pharmacological profile of Tataramide B and
determine its potential as a future therapeutic agent. Without such dedicated research, it is
impossible to provide the in-depth technical details and data visualizations that are standard for
well-characterized compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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